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Compound of Interest

Compound Name: Dihydrostreptomycin (sulfate)

Cat. No.: B10799811

This guide provides an in-depth technical overview of Dihydrostreptomycin Sulfate, tailored for
researchers, scientists, and drug development professionals. It moves beyond basic data to
offer insights into its mechanism, practical applications, and essential protocols, ensuring a
comprehensive understanding for its effective use in a laboratory setting.

Section 1: Core Molecular and Physical Properties

Dihydrostreptomycin is a semi-synthetic aminoglycoside antibiotic, a derivative of streptomycin
produced by the hydrogenation of the aldehyde group to a primary alcohol.[1] It is typically
used as a sulfate salt to enhance its stability and solubility in aqueous solutions.[2][3] This
modification is crucial for its application in various research and veterinary contexts.[4][5]

The core attributes of Dihydrostreptomycin Sulfate are summarized below, providing a
foundational dataset for experimental design and application.
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Property Data Source(s)
(C21H41N7012)2 - 3H2S0a4 or

Molecular Formula [21[6](71(8]
Ca2HssN14036S3

Molecular Weight 1461.4 g/mol [6][7]

CAS Number 5490-27-7 [2][8]
White or almost white

Appearance , [2][°]
crystalline powder
Freely soluble in water (H20:

Solubility 50-250 mg/mL); Insoluble in [2][9][10]
DMSO

N 2-8°C, stored in tight

Storage Conditions ) ] [21[31[9]
containers away from moisture
4.5-7.0 (in a 200 mg/mL

pH [2][11]

solution)

Section 2: Mechanism of Action: Inhibition of
Bacterial Protein Synthesis

The bactericidal activity of dihydrostreptomycin sulfate stems from its ability to irreversibly

inhibit protein synthesis in susceptible bacteria.[4] This process is highly specific to the

bacterial ribosome, which is structurally distinct from its eukaryotic counterpart, forming the

basis of its selective toxicity.

The mechanism unfolds in a series of steps:

o Cellular Uptake: The positively charged aminoglycoside is actively transported across the

bacterial cell membrane.[12]

e Ribosomal Binding: Once inside the cytoplasm, dihydrostreptomycin binds with high affinity

to the 16S rRNA component of the 30S ribosomal subunit.[2][12] Specifically, it targets and
binds to the S12 protein within this subunit.[2][12]
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 Disruption of Translation: This binding event interferes with the initiation complex formation
between the messenger RNA (MRNA) and the 30S subunit.[2][12] It destabilizes the
ribosome, leading to misreading of the mRNA codon.[3]

o Aberrant Protein Production & Cell Death: The consequence is the synthesis of truncated or
non-functional proteins, which disrupts essential cellular processes and ultimately leads to
bacterial cell death.[2]

The following diagram illustrates this inhibitory pathway.
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Caption: Mechanism of Dihydrostreptomycin action on the bacterial ribosome.
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Section 3: Key Applications in Scientific Research

While its use in humans has been discontinued due to ototoxicity, dihydrostreptomycin sulfate
remains a valuable tool in both veterinary medicine and scientific research.[12]

¢ Cell Culture Contamination Control: It is frequently used in eukaryotic cell culture media,
often in combination with penicillin, to prevent bacterial contamination.[2][13] Its broad
spectrum of activity against gram-negative and gram-positive bacteria makes it highly
effective for this purpose.[6]

o Selective Agent in Microbiology: Dihydrostreptomycin can be incorporated into various types
of isolation media to select for or against specific bacterial strains in a mixed population.[2]

» Aminoglycoside Uptake Studies: As a classic aminoglycoside, it serves as a model
compound for studying the mechanisms of antibiotic transport and uptake into bacterial cells.

[2][3]

 Infection Models: Researchers utilize dihydrostreptomycin in animal models of bacterial
infection to study disease progression and the efficacy of antimicrobial therapies.[4][14] For
instance, it has been shown to enhance the phagocytosis and intracellular killing of E. coli by
mouse peritoneal macrophages.[14]

Section 4: Experimental Protocol: Preparation and
Use in Cell Culture

The following protocol details the preparation of a dihydrostreptomycin sulfate stock solution
and its application in standard eukaryotic cell culture media to prevent bacterial contamination.
This self-validating protocol includes critical quality control steps.

Objective: To prepare a sterile 100X stock solution of Dihydrostreptomycin Sulfate (10 mg/mL)
and use it to supplement cell culture medium.

Materials:
o Dihydrostreptomycin Sulfate powder (CAS 5490-27-7)

» Nuclease-free, sterile water or Phosphate-Buffered Saline (PBS)
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Sterile 15 mL or 50 mL conical tubes

Sterile 0.22 um syringe filter

Sterile syringes

Laminar flow hood or biological safety cabinet

Cell culture medium (e.g., DMEM, RPMI-1640)
Protocol Steps:
e Calculate Required Mass:

o To prepare 10 mL of a 10 mg/mL stock solution, weigh out 100 mg of Dihydrostreptomycin
Sulfate powder.

o Causality: Accurate weighing is critical for achieving the desired final concentration and
ensuring reproducibility.

o Reconstitution (Aseptic Technique):
o Perform all steps in a sterile laminar flow hood.
o Transfer the weighed powder into a sterile 15 mL conical tube.

o Add 10 mL of sterile, nuclease-free water or PBS to the tube. Dihydrostreptomycin sulfate
is freely soluble in aqueous solutions.[2]

o Vortex gently until the powder is completely dissolved. The solution should be clear and
faintly yellow.[9]

« Sterilization:
o Draw the entire solution into a sterile syringe.
o Attach a sterile 0.22 um syringe filter to the syringe.

o Filter the solution into a new, sterile 15 mL conical tube.
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o Causality: As an antibiotic solution added to sterile cell cultures, it must be filter-sterilized.
Autoclaving is not suitable as it can degrade the antibiotic.

» Aliquoting and Storage:

o Aliquot the sterile stock solution into smaller, single-use volumes (e.g., 1 mL) in sterile
microcentrifuge tubes.

o Label each aliquot clearly with the name ("DHS Stock™), concentration (100X or 10
mg/mL), and date of preparation.

o Store the aliquots at -20°C for long-term stability (up to 1 month) or at 4°C for short-term
use.

o Causality: Aliquoting prevents contamination of the main stock and minimizes degradation
from repeated freeze-thaw cycles.

o Application in Cell Culture Medium (Working Solution):

o To prepare 500 mL of complete medium, add 5 mL of the 100X (10 mg/mL) stock solution.

o The final concentration in the medium will be 100 pg/mL. This is a commonly used
concentration for preventing bacterial growth in cell culture.[13]

o Mix the medium thoroughly by gentle inversion. The supplemented medium is now ready
for use.

The workflow for this protocol is visualized below.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.researchgate.net/profile/Saleh-Alkarim-2/post/Can-I-culture-CHO-cells-with-DMEM-FBS/attachment/59d61de079197b807797b94b/AS%3A273791471554560%401442288381086/download/Cell_Culture_Protocols_and_Notes.doc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10799811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

1. Weigh 100 mg
Dihydrostreptomycin Sulfate

2. Dissolve in 10 mL
sterile water/PBS

3. Sterilize with
0.22 um Syringe Filter

(4. Aliquot into sterile tubes)

T
I
I
1
I

]
1

G. Store at -20°C or 4°C) | For immediate use
1
I

6. Dilute 1:100 into
Cell Culture Medium

End: Medium Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing and using Dihydrostreptomycin Sulfate stock.

References
Tech Support

8/10

© 2025 BenchChem. All rights reserved.


https://www.benchchem.com/product/b10799811?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10799811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The Science Behind Dihydrostreptomycin Sulfate: Efficacy and Mechanisms. (n.d.). NINGBO
INNO PHARMCHEM CO.,LTD.

PubChem. (n.d.). Dihydrostreptomycin Sulfate. National Center for Biotechnology
Information.

DrugBank. (n.d.). Dihydrostreptomycin sulfate.

Wikipedia. (n.d.). Dihydrostreptomycin.

NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Dihydrostreptomycin Sulfate: A Key Antibiotic
for Livestock Health.

Scribd. (n.d.). Dihydrostreptomycin Sulfate.

USP. (n.d.). Dihydrostreptomycin Sulfate.

Google Patents. (n.d.). A kind of preparation method of dihydrostreptomycin sulfate.
ResearchGate. (n.d.). Cell Culture Protocols and Notes.

European Medicines Agency. (n.d.). Dihydrostreptomycin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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